273-02-9

1H-Benzotriazole

In Stock

• CAS RN:
• 273-02-9

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H,(H,7,8,9)

• InChIKey:
• QRUDEWIWKLJBPS-UHFFFAOYSA-N

• 1,2,3-benzotriazole appears as white to light tan crystals or white powder. No odor. (NTP, 1992)
  Benzotriazole is the simplest member of the class of benzotriazoles that consists of a benzene nucleus fused to a 1H-1,2,3-triazole ring. It has a role as an environmental contaminant and a xenobiotic.

(2S)-2-[(R)-hydroxy-(3-methoxyphenyl)methyl]cyclohexan-1-one

Usually In Stock

• CAS RN:
• 908273-02-9

• Formula:
• C14H18O3

• InChI:
• InChI=1S/C14H18O3/c1-17-11-6-4-5-10(9-11)14(16)12-7-2-3-8-13(12)15/h4-6,9,12,14,16H,2-3,7-8H2,1H3/t12-,14+/m1/s1

• InChIKey:
• LWZSEJRFSBSESN-OCCSQVGLSA-N

• (2S)-2-[(R)-hydroxy-(3-methoxyphenyl)methyl]cyclohexan-1-one is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.

1-(4-Cyanophenyl)-1H-indole-5-carbonitrile

Usually In Stock

• CAS RN:
• 885273-02-9

• Formula:
• C16H9N3

• InChI:
• InChI=1S/C16H9N3/c17-10-12-1-4-15(5-2-12)19-8-7-14-9-13(11-18)3-6-16(14)19/h1-9H

• InChIKey:
• PFNGEQDWIWTIAM-UHFFFAOYSA-N

• 1-(4-Cyanophenyl)-1H-indole-5-carbonitrile is a useful research compound. Its molecular formula is C16H9N3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.

Phosphinous acid, bis(1-methylethyl)-, 2-(1,1-dimethylethyl)phenyl ester

Usually In Stock

• CAS RN:
• 521273-02-9

• Formula:
• C16H27OP

• InChI:
• InChI=1S/C16H27OP/c1-12(2)18(13(3)4)17-15-11-9-8-10-14(15)16(5,6)7/h8-13H,1-7H3

• InChIKey:
• GVZUSYSQPYEUPU-UHFFFAOYSA-N

• Phosphinous acid, bis(1-methylethyl)-, 2-(1,1-dimethylethyl)phenyl ester is a useful research compound. Its molecular formula is C16H27OP and its molecular weight is 266.36 g/mol. The purity is usually 95%.

N-[1-(Furan-2-yl)-2,2-dimethylpropyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2308273-02-9

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-5-10(14)13-11(12(2,3)4)9-7-6-8-15-9/h5-8,11H,1H2,2-4H3,(H,13,14)

• InChIKey:
• NTISGWKORCBLHB-UHFFFAOYSA-N

• N-[1-(Furan-2-yl)-2,2-dimethylpropyl]prop-2-enamide is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.273. The purity is usually 95%.